molecular formula C9H14O2 B8587624 3-Methyl-2-(propan-2-yl)pent-4-ynoic acid CAS No. 89296-54-8

3-Methyl-2-(propan-2-yl)pent-4-ynoic acid

Cat. No.: B8587624
CAS No.: 89296-54-8
M. Wt: 154.21 g/mol
InChI Key: MKGZCYAUKRMNCJ-UHFFFAOYSA-N
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Description

3-Methyl-2-(propan-2-yl)pent-4-ynoic acid is a useful research compound. Its molecular formula is C9H14O2 and its molecular weight is 154.21 g/mol. The purity is usually 95%.
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Properties

CAS No.

89296-54-8

Molecular Formula

C9H14O2

Molecular Weight

154.21 g/mol

IUPAC Name

3-methyl-2-propan-2-ylpent-4-ynoic acid

InChI

InChI=1S/C9H14O2/c1-5-7(4)8(6(2)3)9(10)11/h1,6-8H,2-4H3,(H,10,11)

InChI Key

MKGZCYAUKRMNCJ-UHFFFAOYSA-N

Canonical SMILES

CC(C)C(C(C)C#C)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 250 milliliter flask was equipped with a magnetic stirrer, reflux condenser and nitrogen inlet. Into the flask was added 8.44 grams (0.05 mol) of ethyl 2-isopropyl-3-methyl-4-pentynoate prepared in Part B, 5.56 grams (0.14 mol) of sodium hydroxide, 20 milliliters of ethanol and 20 milliliters of water. Following three days of continuous refluxing and stirring under nitrogen, the reaction mixture was cooled to room temperature, diluted with three times its volume of water and extracted twice with ether. Ice was added to the aqueous phase and it was acidified with 3 N HCl, then extracted three times with ether. The ether was washed twice with water, dried (MgSO4) and removed under vacuum to give 5.87 grams (0.04 mol) of 2-isopropyl-3-methyl-4-pentynoic acid having the appearance of a light yellow oil.
Quantity
8.44 g
Type
reactant
Reaction Step One
Quantity
5.56 g
Type
reactant
Reaction Step Two
Quantity
20 mL
Type
reactant
Reaction Step Two
Name
Quantity
20 mL
Type
solvent
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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